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Compound of Interest

Compound Name: Acetamide-13C2

Cat. No.: B1145959 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of Acetamide-¹³C₂, a stable isotope-labeled analog of acetamide.

This document details its chemical structure, properties, synthesis, and key applications in research and development, with a focus

on its utility in mass spectrometry and nuclear magnetic resonance spectroscopy.

Introduction to Acetamide-¹³C₂
Acetamide-¹³C₂ is a form of acetamide in which the two carbon atoms have been replaced with the stable isotope carbon-13 (¹³C).

This isotopic labeling makes it a valuable tool in a variety of scientific applications, particularly as an internal standard for

quantitative mass spectrometry and as a tracer in metabolic research.[1][2] Its chemical behavior is nearly identical to that of

unlabeled acetamide, allowing it to be used as a reliable surrogate in biological and chemical systems.[3]

Chemical Structure and Properties
The chemical structure of Acetamide-¹³C₂ is identical to that of acetamide, with the exception of the isotopic composition of its

carbon atoms.

graph Acetamide_13C2_Structure {

  graph [rankdir="LR", splines=true, overlap=false, nodesep=0.5, fontname="Arial", fontsize=12];

  node [shape=plaintext, fontname="Arial", fontsize=12];
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C1 [label="¹³CH₃", fontcolor="#202124"]; C2 [label="¹³C", fontcolor="#202124"]; O [label="O",
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C1 -- C2; C2 -- O [style=double]; C2 -- N; }

Caption: Workflow for using Acetamide-¹³C₂ as an internal standard.

Applications in Research and Development

Metabolic Labeling and Flux Analysis

Acetamide-¹³C₂ can be used in metabolic labeling studies to trace the incorporation of the ¹³C

label into various metabolites. [4][5]This allows researchers to elucidate metabolic pathways

and quantify metabolic fluxes. In such experiments, cells or organisms are cultured in a medium

containing Acetamide-¹³C₂ as a carbon source. [6]The distribution of the ¹³C label in downstream
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metabolites is then analyzed by mass spectrometry or NMR, providing insights into cellular

metabolism. [4][5]

Quantitative Proteomics

In quantitative proteomics, stable isotope labeling by amino acids in cell culture (SILAC) is a

widely used technique. While not a direct application of Acetamide-¹³C₂, the principles of using

stable isotopes for quantification are the same. Acetamide-¹³C₂ can be used to generate labeled

amino acids in situ in certain microorganisms, which can then be used in SILAC-like workflows.

Safety and Handling

Acetamide is suspected of causing cancer. [7][8][9][10]Therefore, Acetamide-¹³C₂ should be

handled with appropriate safety precautions in a well-ventilated laboratory, and personal

protective equipment (gloves, lab coat, and safety glasses) should be worn. [7][8][9][10]For

detailed safety information, refer to the Safety Data Sheet (SDS) provided by the supplier. [7]

[8][9][10]

Conclusion

Acetamide-¹³C₂ is a versatile and valuable tool for researchers in various scientific

disciplines. Its primary applications as an internal standard in mass spectrometry and as a

tracer in metabolic studies enable accurate quantification and detailed investigation of

biological and chemical systems. The experimental protocols provided in this guide offer a

starting point for the synthesis and utilization of this important isotopically labeled

compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic

procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the

fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our

Ph.D. Support Team for a compatibility check]
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